Cas no 99848-78-9 (5-Bromo-1-methylindoline)

5-Bromo-1-methylindoline is a brominated indoline derivative characterized by its methyl substitution at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine moiety at the 5-position enhances reactivity, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its stable indoline scaffold contributes to improved solubility and handling compared to analogous indole derivatives. The methyl group at the 1-position further modifies electronic properties, making it valuable for structure-activity relationship studies. This compound is typically supplied with high purity, ensuring reliable performance in demanding synthetic applications.
5-Bromo-1-methylindoline structure
5-Bromo-1-methylindoline structure
Product Name:5-Bromo-1-methylindoline
CAS No:99848-78-9
MF:C9H10BrN
MW:212.086401462555
MDL:MFCD09817498
CID:1003060
PubChem ID:19361435
Update Time:2025-06-07

5-Bromo-1-methylindoline Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1-methylindoline
    • 5-bromo-1-methyl-2,3-dihydroindole
    • 5-Brom-1-methyl-indolin
    • N-methyl-5-bromoindoline
    • AM87514
    • FT-0756825
    • DTXSID20598358
    • YIRSVRZXIXHOSN-UHFFFAOYSA-N
    • 99848-78-9
    • 5-Bromo-2,3-dihydro-1-methyl-1H-indole
    • ZDA84878
    • PS-3763
    • SCHEMBL2056315
    • SB65858
    • MFCD09817498
    • 5-Bromo-1-methyl-2,3-dihydro-1H-indole
    • AKOS022254506
    • EN300-367034
    • CS-0206329
    • DB-080637
    • G72493
    • MDL： MFCD09817498
    • Inchi： 1S/C9H10BrN/c1-11-5-4-7-6-8(10)2-3-9(7)11/h2-3,6H,4-5H2,1H3
    • InChI Key： YIRSVRZXIXHOSN-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)CCN2C

Computed Properties

  • Exact Mass: 211.00000
  • Monoisotopic Mass: 210.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24000
  • LogP: 2.50640

5-Bromo-1-methylindoline Pricemore >>

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Matrix Scientific
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Matrix Scientific
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TRC
B814693-10mg
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5-Bromo-1-methylindoline Production Method

5-Bromo-1-methylindoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:99848-78-9)5-Bromo-1-methylindoline
Order Number:A1195652
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:28
Price ($):185.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:99848-78-9)5-Bromo-1-methylindoline
A1195652
Purity:99%
Quantity:1g
Price ($):185.0
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